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Compound of Interest

Compound Name: Bromochlorofluoromethane, (-)-

CAS No.: 31747-37-2

Cat. No.: B15721018

Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper management and disposal of chemical reagents are paramount for ensuring a safe

and compliant work environment. (-)-Bromochlorofluoromethane, a chiral halogenated

methane, requires careful handling due to its potential health hazards and environmental

impact. This guide provides a comprehensive, step-by-step procedure for the safe disposal of

(-)-bromochlorofluoromethane, designed to be the preferred resource for laboratory safety and

chemical handling.

Immediate Safety and Hazard Information
Understanding the intrinsic properties and hazards of (-)-bromochlorofluoromethane is the

critical first step in its safe management. It is a gas at standard temperature and pressure and

presents several potential hazards.

Key Hazard and Disposal Information Summary
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Property/Hazard Description Disposal Consideration

Chemical Formula CHBrClF
Must be disposed of as

hazardous waste.

Appearance Gas

Contained in a suitable,

sealed, and properly labeled

waste container.

Ozone Depletion Potential

Substance is known to harm

public health and the

environment by destroying

ozone in the upper

atmosphere.[1]

Direct release into the

environment is strictly

prohibited.[2]

Acute Toxicity (Inhalation)
Harmful if inhaled, may cause

respiratory irritation.

Handle in a well-ventilated

area, preferably a chemical

fume hood.[2]

Skin and Eye Contact
Causes skin irritation and

serious eye damage.

Wear appropriate personal

protective equipment (PPE).

Primary Disposal Method

Removal to a licensed

chemical destruction plant or

controlled incineration with flue

gas scrubbing.[3]

Contact your institution's

Environmental Health and

Safety (EHS) department to

coordinate with a licensed

vendor.[2]

Step-by-Step Disposal Protocol for (-)-
Bromochlorofluoromethane
The recommended and primary method for the disposal of (-)-bromochlorofluoromethane is

through a licensed and approved chemical destruction facility.[2][3]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling (-)-bromochlorofluoromethane for disposal, ensure the following safety

measures are in place:
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Ventilation: Always handle the substance in a well-ventilated area, ideally within a certified

chemical fume hood to prevent the inhalation of any vapors.[2]

Eye Protection: Wear tightly fitting safety goggles with side shields.[2]

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact.[3]

Body Protection: Wear suitable protective clothing to prevent skin contact.[2][4]

Respiratory Protection: If ventilation is inadequate, use a full-face respirator.[4]

2. Waste Preparation and Containment:

Proper containment and labeling are crucial for safe transport and disposal.

Container: If possible, keep the (-)-bromochlorofluoromethane waste in its original container.

Otherwise, use a compatible, properly sealed, and labeled waste container.[2]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "(-)-Bromochlorofluoromethane," and any other required hazard symbols (e.g., toxic,

gas under pressure). Include the date of waste generation and the name of the responsible

individual or laboratory.[2]

3. Coordination with a Licensed Waste Disposal Vendor:

Contact EHS: Your institution's Environmental Health and Safety (EHS) department will have

a list of approved vendors for hazardous chemical waste disposal. Contact them to schedule

a pickup.[2]

Provide Information: Be prepared to provide the waste vendor with the chemical name,

quantity, and information from the Safety Data Sheet (SDS), including all hazard

classifications.[2]

4. Decontamination of Empty Containers:

Empty containers that previously held (-)-bromochlorofluoromethane must also be treated as

hazardous waste until properly decontaminated.
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Rinsing: Containers can be triple-rinsed with an appropriate solvent. Consult your EHS

department for guidance on a suitable solvent.[2]

Rinsate Disposal: The rinsate from the cleaning process must be collected and disposed of

as hazardous waste.[2]

Container Disposal: Once decontaminated, the container can be offered for recycling or

reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a

sanitary landfill, if local regulations permit.[3]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (-)-

bromochlorofluoromethane from a laboratory setting.
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Phase 1: Preparation & Safety

Phase 2: Containment & Labeling

Phase 3: Official Disposal

Phase 4: Decontamination

Start: Identify Waste
(-)-Bromochlorofluoromethane

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Chemical Fume Hood

Transfer Waste to a
Compatible Container

Label Container Clearly
'Hazardous Waste' & Chemical Name

Triple-Rinse Empty Container
with Approved Solvent

Handle Empty Original Container

Contact Institutional EHS
for Licensed Vendor Info

Schedule Waste Pickup
with Licensed Vendor

End: Waste Transferred
to Licensed Facility

Collect and Dispose of
Rinsate as Hazardous Waste

Dispose of Decontaminated
Container as per Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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